5-(1H-Indol-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 3-(1H-indol-3-yl)-4-methyl-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C11H10N4S/c1-15-10(13-14-11(15)16)8-6-12-9-5-3-2-4-7(8)9/h2-6,12H,1H3,(H,14,16)
• InChI Key: FYKQPEUHIODMES-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NNC1=S)C2=CNC3=CC=CC=C32
• Molecular Formula: C11H10N4S
• DSSTOX Substance ID: DTXSID001167172
• Molecular Weight: 230.29 g/mol
• CAS RN: 874782-55-5

Description

Indole derivatives are bioactive aromatic compounds that have found applications in clinical and biological fields. They are known to possess various biological activities such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities. The indole nucleus is an important component of many synthetic drug molecules and binds with high affinity to multiple receptors, making it useful in developing new derivatives.

Synthesis Analysis

The synthesis of indole derivatives often involves the use of efficient precursors to create compounds bearing five- and/or six-membered heterocyclic moieties. For example, a general approach for the synthesis of 1-(1H-indol-3-yl)-3,3-dimercaptoprop-2-en-1-one and 5-(1H-indol-3-yl)-3H-1,2-dithiole-3-thione has been reported.

Molecular Structure Analysis

Indole is also known as benzopyrrole and contains a benzenoid nucleus. It has 10 π-electrons, which makes it aromatic in nature. Electrophilic substitution occurs readily on indole due to excessive π-electrons delocalization.

Scientific Research Applications

Anticancer Activity

While specific studies on this compound are limited, related indole derivatives have shown promise in cancer research. .

α-Glucosidase Inhibition

Indole derivatives have been investigated for their α-glucosidase inhibitory activity. .

Anti-HIV Properties

Indole derivatives have been studied as anti-HIV agents. .

Mechanism of Action

Target of Action

Indole derivatives, which this compound is a part of, have been found to bind with high affinity to multiple receptors . They play a significant role in cell biology and are used as biologically active compounds for the treatment of various disorders .

Mode of Action

For instance, they have shown inhibitory activity against influenza A .

Biochemical Pathways

Indole and its derivatives are metabolites produced by the metabolism of tryptophan catalyzed by intestinal microorganisms . They maintain intestinal homeostasis and impact liver metabolism and the immune response

Result of Action

Indole derivatives have been reported to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .

Action Environment

The action, efficacy, and stability of 5-(1H-Indol-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol can be influenced by various environmental factors. For instance, the gut microbiota is involved in the bioconversion of indoles from tryptophan, an essential amino acid derived entirely from the diet . .

Safety and Hazards

The safety and hazards associated with indole derivatives can vary widely depending on their specific structure. It’s always important to refer to the specific safety data sheet for each compound.

Future Directions

Indole derivatives have diverse biological activities and have immense potential to be explored for newer therapeutic possibilities. They continue to attract interest among researchers for the synthesis of a variety of indole derivatives.